Cas no 1291489-10-5 (3-Amino-4-(5-bromothiophen-2-yl)-1-(3,4-dimethoxybenzyl)azetidin-2-one)
3-Amino-4-(5-bromothiophen-2-yl)-1-(3,4-dimethoxybenzyl)azetidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 3-Amino-4-(5-bromothiophen-2-yl)-1-(3,4-dimethoxybenzyl)azetidin-2-one
- 3-Amino-4-(5-bromo-thiophen-2-yl)-1-(3,4-dimethoxy-benzyl)-azetidin-2-one
-
- Inchi: 1S/C16H17BrN2O3S/c1-21-10-4-3-9(7-11(10)22-2)8-19-15(14(18)16(19)20)12-5-6-13(17)23-12/h3-7,14-15H,8,18H2,1-2H3
- InChI Key: LZJVMQOMDCTPKE-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C2C(C(N2CC2C=CC(=C(C=2)OC)OC)=O)N)S1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 442
- XLogP3: 2.3
- Topological Polar Surface Area: 93
3-Amino-4-(5-bromothiophen-2-yl)-1-(3,4-dimethoxybenzyl)azetidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM292118-1g |
3-Amino-4-(5-bromothiophen-2-yl)-1-(3,4-dimethoxybenzyl)azetidin-2-one |
1291489-10-5 | 95+% | 1g |
$505 | 2021-08-18 | |
| Chemenu | CM292118-1g |
3-Amino-4-(5-bromothiophen-2-yl)-1-(3,4-dimethoxybenzyl)azetidin-2-one |
1291489-10-5 | 95%+ | 1g |
$648 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1666295-1g |
3-Amino-4-(5-bromothiophen-2-yl)-1-(3,4-dimethoxybenzyl)azetidin-2-one |
1291489-10-5 | 98% | 1g |
¥7849.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1666295-5g |
3-Amino-4-(5-bromothiophen-2-yl)-1-(3,4-dimethoxybenzyl)azetidin-2-one |
1291489-10-5 | 98% | 5g |
¥15630.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1666295-10g |
3-Amino-4-(5-bromothiophen-2-yl)-1-(3,4-dimethoxybenzyl)azetidin-2-one |
1291489-10-5 | 98% | 10g |
¥19429.00 | 2024-08-09 |
3-Amino-4-(5-bromothiophen-2-yl)-1-(3,4-dimethoxybenzyl)azetidin-2-one Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 3-Amino-4-(5-bromothiophen-2-yl)-1-(3,4-dimethoxybenzyl)azetidin-2-one
Introduction to 3-Amino-4-(5-bromothiophen-2-yl)-1-(3,4-dimethoxybenzyl)azetidin-2-one (CAS No. 1291489-10-5)
3-Amino-4-(5-bromothiophen-2-yl)-1-(3,4-dimethoxybenzyl)azetidin-2-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique molecular framework and potential biological activities. This compound, identified by the CAS number 1291489-10-5, belongs to the azetidinone class of heterocycles, which are known for their diverse pharmacological properties. The presence of multiple functional groups, including an amino group, a brominated thiophene ring, and dimethoxybenzyl substituents, contributes to its intricate chemical profile and makes it a promising candidate for further exploration in drug discovery.
The molecular structure of 3-Amino-4-(5-bromothiophen-2-yl)-1-(3,4-dimethoxybenzyl)azetidin-2-one features a central azetidinone ring that is fused with a brominated thiophene moiety at the 4-position. This arrangement creates a system with potential electronic and steric interactions that could influence its biological behavior. The amino group at the 1-position and the dimethoxybenzyl group at the 3-position further enhance the compound's complexity, offering multiple sites for chemical modification and biological evaluation.
In recent years, there has been growing interest in heterocyclic compounds as scaffolds for developing novel therapeutic agents. Azetidinones, in particular, have been studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of bioisosteric groups and functional moieties into these scaffolds can lead to enhanced pharmacological activity and improved drug-like properties. The specific combination of substituents in 3-Amino-4-(5-bromothiophen-2-yl)-1-(3,4-dimethoxybenzyl)azetidin-2-one makes it an intriguing molecule for medicinal chemists to explore.
One of the most compelling aspects of this compound is its potential as a precursor for more complex drug candidates. The bromine atom on the thiophene ring can serve as a handle for further functionalization via cross-coupling reactions, allowing chemists to introduce additional pharmacophores or optimize existing ones. Similarly, the amino group and dimethoxybenzyl moiety provide opportunities for derivatization through amide bond formation or other chemical transformations. These features make 3-Amino-4-(5-bromothiophen-2-yl)-1-(3,4-dimethoxybenzyl)azetidin-2-one a versatile building block in synthetic chemistry.
Recent studies have highlighted the importance of thiophene derivatives in medicinal chemistry due to their broad spectrum of biological activities. Thiophenes are known to exhibit antimicrobial, antifungal, anti-inflammatory, and anticancer effects, among others. The presence of a brominated thiophene ring in 3-Amino-4-(5-bromothiophen-2-yl)-1-(3,4-dimethoxybenzyl)azetidin-2-one suggests that it may inherit some of these properties while also offering new opportunities for activity modulation through structural modifications.
The dimethoxybenzyl group in this compound adds another layer of complexity and potential functionality. Dimethoxybenzyl groups are often used in pharmaceuticals due to their ability to enhance solubility and metabolic stability. They can also serve as protecting groups or be transformed into other functional moieties through various chemical reactions. The combination of these features makes 3-Amino-4-(5-bromothiophen-2-yl)-1-(3,4-dimethoxybenzyl)azetidin-2-one a promising candidate for further investigation.
In the context of drug discovery, the development of novel scaffolds that combine known pharmacophores with new structural motifs is crucial for overcoming resistance and improving therapeutic efficacy. The unique structure of 3-Amino-4-(5-bromothiophen-2-yl)-1-(3,4-dimethoxybenzyl)azetidin-2-one positions it as a valuable tool for exploring new chemical space. By leveraging its structural features, researchers can design derivatives with enhanced potency, selectivity, and pharmacokinetic profiles.
The potential biological activities of 3-Amino-4-(5-bromothiophen-2-yl)-1-(3,4-dimethoxybenzyl)azetidin-2-one have not yet been fully elucidated; however, its structural analogs suggest that it may exhibit properties relevant to various therapeutic areas. For instance, azetidinones have been reported to have antimicrobial effects against Gram-positive bacteria and fungi. The presence of additional functional groups in this compound could expand its spectrum of activity or modify its mechanism of action.
Furthermore, the compound's ability to undergo further chemical modifications makes it an attractive candidate for structure-based drug design. By employing computational methods such as molecular docking and virtual screening, researchers can identify potential binding interactions between 3-Amino-4-(5-bromothiophen-2-yl)-1-(3,4-dimethoxybenzyl)azetidin -2-one and biological targets. This approach can accelerate the discovery process by prioritizing compounds with high predicted affinity and selectivity.
The synthesis of 3-Amino -4(5-bromo th i ophen - 2 - yl ) - 1 ( 34 dim eth oxy benz yl ) az et id i n - 2 one involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps in its synthesis include the formation of the azetidinone ring through cyclization reactions followed by functionalization at various positions using appropriate reagents such as halogenating agents or protecting groups . Advanced synthetic techniques , including transition metal-catalyzed cross-coupling reactions , may also be employed to introduce desired substituents efficiently . p > < p > As research continues , there is considerable potential for expanding our understanding o f t he pharma c olog i cal p ot en t i al o f t his c ompound . Future studies should focus on evaluating i ts bi o l og i cal a c t i v i t y s e p ar at el y i n re l at ed t her ap e utic ar eas such as ant i m ic robial s , anti-inflammat ory , an d anticancer d rug s . In addit ion , exploring new synthetic routes an d mod ificat ions w ill be cruci al f or optimizing its dr u g-li keness proper ties . p > < p > In summary, 33-amino -44(55-bromo th i ophen -22-y l ) -11(34-dim eth oxy benz yl ) az et id i n -22 one (CAS No .12914891055) represents an exciting prospect f or pharma ceutical research due t o i ts unique molecular architecture an d potent ial bi ological act ivitie s . With furthe r invest igat ion , t his com pound holds promise f or deve lop ing no ve dr ugs an d treat m ents t hat can imp rove patien t outc om es . T he combinat ion o f existi ng pharma c ophores an d str uctural mo tiifs makes it a valu able too l f or med icinal ch emists t o explo re . p >
1291489-10-5 (3-Amino-4-(5-bromothiophen-2-yl)-1-(3,4-dimethoxybenzyl)azetidin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)